Cas no 2228696-70-4 (2-hydroxy-2-methyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid
• CAS No: 2228696-70-4
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6428541
• PubChem ID: 165833104
• Update Time: 2025-10-05

2-hydroxy-2-methyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid
• EN300-1762919
• 2-hydroxy-2-methyl-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoic acid
• 2228696-70-4

• Inchi： 1S/C10H12N2O3S/c1-6-7(5-10(2,15)8(13)14)12-3-4-16-9(12)11-6/h3-4,15H,5H2,1-2H3,(H,13,14)
• InChI Key： CFSBTSMBYOOPML-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on 2-hydroxy-2-methyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid

Exploring the Potential of 2-hydroxy-2-methyl-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoic acid (CAS 2228696-70-4) in Modern Research

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-hydroxy-2-methyl-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoic acid (CAS 2228696-70-4) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[2,1-b][1,3]thiazole core, is being studied for its potential applications in various therapeutic areas. Researchers are particularly intrigued by its structural features, which combine a hydroxy-methyl group with a propanoic acid moiety, offering a versatile scaffold for further modifications.

The compound's CAS number 2228696-70-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its imidazole-thiazole hybrid structure is a focal point for studies exploring enzyme inhibition and receptor modulation. Given the rising demand for novel small-molecule therapeutics, this compound aligns with current trends in targeting metabolic pathways and inflammatory responses. Its potential role in addressing oxidative stress and cellular signaling is also under investigation, making it a hot topic in academic and industrial research.

From a synthetic perspective, the preparation of 2-hydroxy-2-methyl-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoic acid involves multi-step organic transformations, often leveraging catalyzed cyclization and protection-deprotection strategies. These methods are frequently discussed in forums and publications focusing on green chemistry and sustainable synthesis, reflecting the broader shift toward environmentally friendly practices. The compound's solubility and stability profiles are also key considerations for formulation scientists, especially in the context of oral bioavailability and drug delivery systems.

Beyond its chemical attributes, the compound's relevance extends to high-throughput screening (HTS) campaigns, where it is evaluated alongside libraries of bioactive molecules. Questions like "How does CAS 2228696-70-4 compare to other thiazole derivatives in terms of efficacy?" or "What are the latest patent filings involving this scaffold?" are commonly searched in scientific databases. These inquiries highlight the growing curiosity about its structure-activity relationships (SAR) and intellectual property landscape.

In summary, 2-hydroxy-2-methyl-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoic acid represents a promising candidate for further exploration in drug development. Its multifunctional architecture and alignment with contemporary research priorities—such as precision medicine and computational drug design—underscore its potential to address unmet medical needs. As the scientific community continues to unravel its mechanisms, this compound may soon transition from the lab bench to clinical applications.